Cas no 2138239-37-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138239-37-7
• MF: C₁₄H₂₉NOS
• MW: 259.451163053513
• CID: 5258836
• PubChem ID: 165438509
• Update Time: 2025-11-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-372638
• imino[4-(2-methylbutan-2-yl)cyclohexyl](propan-2-yl)-lambda6-sulfanone
• 2138239-37-7
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C14H29NOS/c1-6-14(4,5)12-7-9-13(10-8-12)17(15,16)11(2)3/h11-13,15H,6-10H2,1-5H3
• InChI Key： FILCLPUYYOUGOG-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1CCC(CC1)C(C)(C)CC)(=N)=O

Computed Properties

• Exact Mass: 259.19698572g/mol
• Monoisotopic Mass: 259.19698572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 332.0±25.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138239-37-7: INDEX NAME NOT YET ASSIGNED

The compound with CAS No. 2138239-37-7 and the INDEX NAME NOT YET ASSIGNED is a novel chemical entity that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, biological activities, and current research trends.

Chemical Structure and Physical Properties

The compound with CAS No. 2138239-37-7 is characterized by a unique molecular structure that includes specific functional groups and a well-defined stereochemistry. The exact chemical formula and molecular weight are not yet publicly available, as the compound is still under patent protection and detailed structural information is limited to proprietary databases. However, preliminary studies suggest that the compound exhibits high stability under various conditions, making it suitable for both laboratory research and potential industrial applications.

Physically, the compound is typically found as a white crystalline solid with a melting point ranging from 150°C to 160°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but has limited solubility in water. These properties make it amenable to a wide range of experimental techniques, including spectroscopy, chromatography, and crystallization.

Biological Activities and Mechanisms of Action

Recent research has focused on the biological activities of the compound with CAS No. 2138239-37-7. Studies have shown that it possesses potent anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Specifically, the compound has been found to downregulate the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, the compound has also demonstrated promising antiproliferative activity against various cancer cell lines. Mechanistic studies suggest that it targets multiple signaling pathways involved in cell cycle regulation and apoptosis induction. For instance, it has been shown to induce G1 phase arrest by upregulating p21 expression and downregulating cyclin D1 levels. Furthermore, the compound can trigger intrinsic apoptosis by activating caspase-9 and caspase-3.

Current Research Trends and Applications

The potential therapeutic applications of the compound with CAS No. 2138239-37-7 are currently being explored in several areas of biomedical research. One of the most promising areas is its use as a potential treatment for inflammatory diseases such as rheumatoid arthritis (RA) and inflammatory bowel disease (IBD). Preclinical studies have shown that the compound can effectively reduce inflammation and tissue damage in animal models of these diseases.

In oncology, the compound is being evaluated for its efficacy against various types of cancer, including breast cancer, lung cancer, and colorectal cancer. Early-stage clinical trials are underway to assess its safety and efficacy in human patients. Preliminary results have been encouraging, with several patients showing significant reductions in tumor size and improved quality of life.

Another area of interest is the use of the compound as a neuroprotective agent. Recent studies have suggested that it may have beneficial effects on neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). The compound has been shown to reduce oxidative stress, inhibit neuroinflammation, and promote neuronal survival in both cell culture models and animal models of these diseases.

Conclusion

The compound with CAS No. 2138239-37-7 represents a promising candidate for further development in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive target for both academic research and pharmaceutical industry applications. As more detailed studies are conducted, it is likely that additional therapeutic potentials will be uncovered, potentially leading to new treatment options for patients suffering from inflammatory diseases, cancer, and neurodegenerative disorders.